Tetrabutylammonium acrylate

• CAS No.: 16083-20-8
• Molecular Formula: C19H39NO2
• Molecular Weight: 313.5 g/mol
• IUPAC Name: prop-2-enoate;tetrabutylazanium
• InChI: InChI=1S/C16H36N.C3H4O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2-3(4)5/h5-16H2,1-4H3;2H,1H2,(H,4,5)/q+1;/p-1
• InChI Key: YFIQXXZYXQTDGB-UHFFFAOYSA-M
• SMILES: CCCC[N+](CCCC)(CCCC)CCCC.C=CC(=O)[O-]
• Synonyms: N,N,N-Tributyl-1-butanaminium·propenoic acidanion

Description

Tetrabutylammonium acrylate, also known as this compound, is a useful research compound. Its molecular formula is C19H39NO2 and its molecular weight is 313.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 5 liter glass reaction vessel, fitted with a magnetic stirrer, a hose connector, and a septum were purged with nitrogen. Operating in an atmosphere of nitrogen, 297 grams of poly(isobutylene-co-parabromomethylstyrene) (Mv=1.2M, 1.7% para-bromomethylstyrene) was placed into the vessel along with 3.5 liters of xylenes. The polymer was dissolved with stirring under a partial vacuum of 100 mm Hg with a nitrogen sparge attached at the bottom of the solution. A xylene solution of tetrabutylammonium acrylate was prepared in a second flask under nitrogen by placing 100 ml xylenes, 60 ml tetrabutylammonium hydroxide (1M in methanol) and 6.0 g acrylic acid together with stirring. The contents of the flask was concentrated to half its volume and then diluted to 0.5 liters with more xylenes. This solution was then added to the flask containing the poly(isobutylene-co-para-bromomethylstyrene) and the temperature of the solution was raised to 65° C. The reaction was complete in six hours and the polymer was isolated by precipitation in isopropanol. The polymer was dried in a vacuum oven at 1 mm Hg, 40° C. The analysis for the acrylate content (FTIR and NMR) indicate that the modified polymer has 0.24 meq/gram which is consistent with the complete conversion of acrylic acid to acrylic ester and total conversion of the benzylbromide.